Cas no 1356485-81-8 (3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime)

• Product Name: 3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
• CAS No: 1356485-81-8
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 2916539
• Update Time: 2023-08-09

3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
• (E)-2-Chloro-5,7-dimethylquinoline-3-carbaldehyde oxime
• N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine
• (NE)-N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine

• Inchi： 1S/C12H11ClN2O/c1-7-3-8(2)10-5-9(6-14-16)12(13)15-11(10)4-7/h3-6,16H,1-2H3/b14-6+
• InChI Key： RFFYSEPDINKBBR-MKMNVTDBSA-N
• SMILES： ClC1=C(/C=N/O)C=C2C(C=C(C)C=C2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5